Cas no 33621-62-4 (5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine)
33621-62-4 structure
Product Name:5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine
CAS No:33621-62-4
MF:C8H6BrN3O
MW:240.056740283966
MDL:MFCD00461383
CID:1036814
PubChem ID:356897
Update Time:2025-04-20
5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine
- 5-(4-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylamine
- 1,3,4-Oxadiazol-2-amine, 5-(4-bromophenyl)-
- 2-amino-5-(4-bromophenyl)-1,3,4-oxadiazole
- 2-amino-5-(p-bromophenyl)-1,3,4-oxadiazole
- AC1L79E0
- AC1Q26VD
- CTK5I7366
- F2146-0039
- NSC614448
- 33621-62-4
- MFCD00461383
- BDBM395374
- AM807636
- US10308636, Example 61
- AKOS000158682
- SCHEMBL15718167
- A1-00377
- AS-43473
- STL480795
- DB-368044
- NSC-614448
- UNSGGKLETSYTPE-UHFFFAOYSA-N
- DTXSID90326761
- EN300-67160
- 5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine #
-
- MDL: MFCD00461383
- Inchi: 1S/C8H6BrN3O/c9-6-3-1-5(2-4-6)7-11-12-8(10)13-7/h1-4H,(H2,10,12)
- InChI Key: UNSGGKLETSYTPE-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1=NN=C(N)O1
Computed Properties
- Exact Mass: 238.96948
- Monoisotopic Mass: 238.96942g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 64.9Ų
Experimental Properties
- PSA: 64.94
5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019113994-1g |
5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine |
33621-62-4 | 95% | 1g |
$451.36 | 2023-09-02 | |
| Alichem | A019113994-5g |
5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine |
33621-62-4 | 95% | 5g |
$1327.02 | 2023-09-02 | |
| Chemenu | CM192854-1g |
5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine |
33621-62-4 | 95% | 1g |
$406 | 2021-08-05 | |
| Chemenu | CM192854-5g |
5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine |
33621-62-4 | 95% | 5g |
$1216 | 2021-08-05 | |
| Chemenu | CM192854-1g |
5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine |
33621-62-4 | 95% | 1g |
$*** | 2023-05-30 | |
| abcr | AB481083-5 g |
5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine; . |
33621-62-4 | 5g |
€712.00 | 2023-02-02 | ||
| abcr | AB481083-1 g |
5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine; . |
33621-62-4 | 1g |
€244.50 | 2023-02-02 | ||
| TRC | B751278-25mg |
5-(4-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylamine |
33621-62-4 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B751278-50mg |
5-(4-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylamine |
33621-62-4 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B751278-250mg |
5-(4-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylamine |
33621-62-4 | 250mg |
$ 250.00 | 2022-06-06 |
5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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